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Compound of Interest

Compound Name: 3-(Decyloxy)aniline

CAS No.: 55792-50-2

Cat. No.: B7798524

Get Quote

CAS Number: 55792-50-2 Synonyms: m-Decyloxyaniline; 3-n-decyloxyaniline; 3-Decoxyaniline

Molecular Formula: C₁₆H₂₇NO Molecular Weight: 249.40 g/mol [1]

Part 1: Chemical Identity & Physicochemical
Profiling[3]
3-(Decyloxy)aniline is a lipophilic aniline derivative characterized by a ten-carbon alkyl chain

attached via an ether linkage at the meta position. This structural modification significantly

alters its solubility and bioavailability compared to unsubstituted aniline, enhancing its utility in

liquid crystal engineering and organic synthesis while modifying its toxicological profile.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7798524#bc-rfq
https://www.sigmaaldrich.com/KR/ko/substance/bbe3decyloxyaniline249455792502
https://www.benchchem.com/product/b7798524/docs?utm_src=pdf-body#technical-safety-handling-guide-3-decyloxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Experimental Note

Physical State
Low-melting solid or viscous

liquid

Tendency to supercool; check

batch CoA.

Melting Point ~35–45 °C (Estimated)

Para-isomer melts at ~60°C;

meta substitution typically

lowers MP.

Solubility (Water) Negligible (< 0.1 mg/mL)
Highly lipophilic due to C10

chain.

Solubility (Organic)
Soluble in DCM, EtOAc, EtOH,

DMSO

Compatible with standard

organic synthesis solvents.

pKa (Conjugate Acid) ~4.0 – 4.5
Less basic than alkyl amines

due to aromatic resonance.

Partition Coeff. (LogP) ~5.9 (Predicted)

High potential for

bioaccumulation and skin

absorption.

Technical Insight: The long alkyl chain renders this compound surfactant-like. In aqueous

workups, it may form emulsions. Use brine or chlorinated solvents for efficient phase

separation.

Part 2: Hazard Identification & Toxicology (GHS)
While specific toxicological data for the meta isomer is limited, Structure-Activity Relationship

(SAR) analysis with 4-(decyloxy)aniline and parent anilines necessitates a conservative safety

approach.

GHS Classification (Inferred/Standardized)
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Skin Corrosion/Irritation: Category 2 (H315)[2][3]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

[4]

Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (H302/H312/H332) – Treat as toxic.

Critical Toxicological Mechanisms
Methemoglobinemia: Like all anilines, absorption can induce the oxidation of hemoglobin (

) to methemoglobin (

), impairing oxygen transport.[5] The lipophilic decyl tail facilitates dermal penetration,
making skin absorption a primary risk vector [1].

Sensitization: Repeated exposure may cause allergic contact dermatitis.

Aquatic Toxicity: High LogP suggests potential for long-term adverse effects in aquatic

environments (H411).

Part 3: Safe Handling & Storage Protocols
This section details a self-validating workflow to minimize exposure risks.

Engineering Controls
Primary Containment: All weighing and transfer operations must occur within a certified

Chemical Fume Hood.

Atmosphere: Handle under inert gas (

or

) if storing for long periods to prevent oxidation (browning) of the amine group.

Personal Protective Equipment (PPE) Matrix
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Hands:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil).

Reasoning: Anilines can permeate standard thin nitrile gloves. The decyl chain increases

lipophilicity, potentially accelerating permeation rates [2].

Eyes: Chemical splash goggles. Face shield required if handling >10g or conducting

exothermic reactions.

Body: Lab coat (buttoned) + chemically resistant apron.

DOT Diagram: Safe Handling Workflow
The following diagram outlines the logical flow for handling 3-(Decyloxy)aniline to ensure

containment.
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Figure 1: Operational workflow for safe handling, emphasizing containment at the weighing and

transfer stages.

Part 4: Emergency Response & First Aid[4][7]
Mechanism-Based Response: Treatment focuses on mitigating methemoglobinemia and

preventing systemic absorption.
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Scenario Immediate Action Technical Rationale

Skin Contact

Wash with polyethylene glycol

(PEG 300/400) or soap/water

for 15 min.

Lipophilic contaminants are

removed more effectively by

PEG than water alone.

Eye Contact
Rinse with water/saline for 15

min; lift eyelids.

Aniline derivatives are basic

irritants; immediate dilution

prevents corneal opacity.

Inhalation

Move to fresh air.[2][3][6][7][8]

Administer

if cyanotic.

Counteract potential hypoxia

induced by methemoglobin

formation.

Ingestion
Do NOT induce vomiting.

Rinse mouth.[8]

Prevents aspiration of

lipophilic/foaming agents into

lungs.

Medical Note: If cyanosis (blue skin/lips) appears, medical professionals may administer

Methylene Blue as an antidote for methemoglobinemia [3].

Part 5: Synthesis & Application Context[1][10][11]
3-(Decyloxy)aniline is primarily used as a building block for Liquid Crystals (Mesogens) and

Schiff Base Ligands. Its amphiphilic nature drives self-assembly in material science

applications.

Standard Coupling Protocol (Amide Formation)
To synthesize liquid crystal precursors:

Activation: Dissolve carboxylic acid partner in dry DCM with EDC·HCl/HOBt.

Addition: Add 3-(Decyloxy)aniline (1.0 equiv) and DIPEA (1.2 equiv).

Monitoring: Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes). The amine spot

(ninhydrin active) should disappear.
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Workup: Wash with 1M HCl (removes unreacted amine)

Sat.

Brine.

DOT Diagram: Synthesis Logic
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Figure 2: Logical synthesis flow. The acidic wash is highlighted as critical to remove toxic

unreacted aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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